Cas no 1820736-52-4 (2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate)

• Product Name: 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate
• CAS No: 1820736-52-4
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• CID: 5719119
• Update Time: 2025-06-28

2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate

• Inchi： 1S/C9H18N2O.C2H2O4/c1-9(2,3)8(12)11-6-4-10-5-7-11;3-1(4)2(5)6/h10H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： KYCGUABQECALKR-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CCNCC1)(=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: NA

2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate

Research Brief on 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate (CAS: 1820736-52-4): Recent Advances and Applications

2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate (CAS: 1820736-52-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine and oxalate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes catalytic asymmetric synthesis to enhance the enantiomeric purity of the compound. This advancement is particularly relevant for its potential use in chiral drug development, where enantiomeric purity is critical for efficacy and safety.

Pharmacological studies have revealed that 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate exhibits notable activity as a modulator of specific neurotransmitter receptors. Research conducted at the University of Cambridge demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Furthermore, in vitro studies have shown that the compound can cross the blood-brain barrier, a key requirement for central nervous system (CNS) therapeutics.

In addition to its neurological applications, recent investigations have explored the compound's role in oncology. A 2024 study published in Cancer Research highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways, although further research is needed to fully elucidate these effects. These findings position 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate as a promising candidate for future anticancer drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline. For instance, a partnership between MIT and Pfizer aims to optimize the pharmacokinetic properties of 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate, with the goal of initiating Phase I clinical trials within the next two years.

In conclusion, 2,2-dimethyl-1-piperazin-1-yl-propan-1-one oxalate (CAS: 1820736-52-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties, ranging from neurological modulation to anticancer activity, underscore its potential as a multifaceted therapeutic agent. Continued research and development efforts will be essential to fully harness its capabilities and translate these findings into clinically viable treatments. This brief serves as a snapshot of the current state of research, providing a foundation for further exploration and innovation in this exciting area of study.